2-(2-{[5-(Benzoylamino)-1,3,4-thiadiazol-2-yl]acetyl}carbohydrazonoyl)phenyl benzenesulfonate

• Molecular Formula: C24H19N5O5S2
• Molecular Weight: 521.6 g/mol
• IUPAC Name: [2-[(E)-[[2-(5-benzamido-1,3,4-thiadiazol-2-yl)acetyl]hydrazinylidene]methyl]phenyl] benzenesulfonate
• InChI: InChI=1S/C24H19N5O5S2/c30-21(15-22-28-29-24(35-22)26-23(31)17-9-3-1-4-10-17)27-25-16-18-11-7-8-14-20(18)34-36(32,33)19-12-5-2-6-13-19/h1-14,16H,15H2,(H,27,30)(H,26,29,31)/b25-16+
• InChI Key: WQKBLGUKZGYKQG-PCLIKHOPSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)CC(=O)N/N=C/C3=CC=CC=C3OS(=O)(=O)C4=CC=CC=C4
• SMILES: C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)CC(=O)NN=CC3=CC=CC=C3OS(=O)(=O)C4=CC=CC=C4

Description

2-(2-{[5-(Benzoylamino)-1,3,4-thiadiazol-2-yl]acetyl}carbohydrazonoyl)phenyl benzenesulfonate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BAC and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BAC is not fully understood. However, studies have suggested that BAC may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. BAC may also inhibit the growth of bacteria and fungi by disrupting their cell membranes.
Biochemical and Physiological Effects:
BAC has been found to have various biochemical and physiological effects. It has been found to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of the neurotransmitter acetylcholine. BAC has also been found to have antioxidant activity, which may help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

BAC has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to have various scientific research applications. However, BAC also has some limitations. It can be toxic at high concentrations, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for research on BAC. One potential direction is to further investigate its potential use as an anticancer agent. Another potential direction is to investigate its potential use as an antibacterial and antifungal agent. Additionally, further studies could be conducted to better understand its mechanism of action and to identify any potential side effects or toxicity concerns.

Synthesis Methods

The synthesis of BAC involves the reaction of 2-(2-{[5-(benzoylamino)-1,3,4-thiadiazol-2-yl]acetyl}hydrazinyl)benzenesulfonic acid with phenyl isocyanate. The reaction is carried out in the presence of a base such as triethylamine in a solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure BAC.

Scientific Research Applications

BAC has been found to have various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells. BAC has also been studied for its potential use as an antibacterial agent, as it has been found to have antibacterial activity against various bacterial strains. Additionally, BAC has been studied for its potential use as an antifungal agent, as it has been found to have antifungal activity against various fungal strains.